N-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)oxy)ethyl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[2-[6-(4-ethoxyphenyl)pyridazin-3-yl]oxyethyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C23H25N3O5/c1-4-30-18-8-5-16(6-9-18)19-10-12-22(26-25-19)31-14-13-24-23(27)17-7-11-20(28-2)21(15-17)29-3/h5-12,15H,4,13-14H2,1-3H3,(H,24,27)
• InChI Key: KZXNFVUYPIWULP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(C=C2)OCCNC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C23H25N3O5
• Molecular Weight: 423.5 g/mol

Description

The compound “N-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)oxy)ethyl)-3,4-dimethoxybenzamide” is a complex organic molecule that contains several functional groups, including an ethoxyphenyl group, a pyridazinyl group, and a benzamide group. These groups are common in many pharmaceuticals and could potentially contribute to various biological activities.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The pyridazinyl ring, in particular, is a nitrogen-containing heterocycle that is often found in biologically active compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the conditions and the presence of other reactants. The functional groups present in the molecule could potentially undergo various reactions, such as substitutions, additions, and eliminations.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, solubility, melting point, and boiling point would be influenced by the functional groups present in the molecule.

Future Directions

The future research directions for this compound could include further studies to determine its potential biological activities, its mechanism of action, and its physical and chemical properties. Additionally, modifications to its structure could be explored to optimize its properties.